Cas no 1468502-38-6 (2,2-Difluoro-2-(4-methoxy-2-methylphenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(4-methoxy-2-methylphenyl)acetic acid
• CAS No: 1468502-38-6
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5737842
• PubChem ID: 65313742
• Update Time: 2023-11-10

2,2-Difluoro-2-(4-methoxy-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138297
• AKOS014648673
• 2,2-difluoro-2-(4-methoxy-2-methylphenyl)aceticacid
• 1468502-38-6
• CS-0344360
• 2,2-difluoro-2-(4-methoxy-2-methylphenyl)acetic acid
• Benzeneacetic acid, α,α-difluoro-4-methoxy-2-methyl-
• 2,2-Difluoro-2-(4-methoxy-2-methylphenyl)acetic acid

• Inchi： 1S/C10H10F2O3/c1-6-5-7(15-2)3-4-8(6)10(11,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： BPDAFLZIJBTZQY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(=CC=1C)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±42.0 °C(Predicted)
• pka: 1.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles